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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear decay properties of

Lanthanum-138 (¹³⁸La), with a primary focus on its half-life. The document details the decay

scheme, summarizes key quantitative data, and outlines the experimental methodology for the

determination of its half-life using gamma-ray spectrometry. This information is critical for

researchers in geochronology, nuclear physics, and for professionals in drug development

where precise characterization of radioactive isotopes is paramount.

Introduction to Lanthanum-138
Lanthanum-138 is a naturally occurring, primordial radionuclide with a very long half-life. It is

one of the two naturally occurring isotopes of lanthanum, with the other being the stable

isotope ¹³⁹La. Due to its extremely slow decay rate, the activity of ¹³⁸La is very low, making its

detection and quantification challenging.

Decay Properties of Lanthanum-138
Lanthanum-138 undergoes a branched decay, transforming into two different stable daughter

isotopes through two distinct decay modes: electron capture and beta-minus (β⁻) decay.[1][2]

[3][4][5]

Electron Capture (EC): Approximately 66.4% of ¹³⁸La atoms decay via electron capture.[6] In

this process, the nucleus captures an inner atomic electron, converting a proton into a
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neutron. This results in the formation of Barium-138 (¹³⁸Ba) and the emission of a gamma-ray

with an energy of 1435.8 keV.[1][5][6]

Beta-Minus (β⁻) Decay: The remaining 33.6% of ¹³⁸La atoms undergo β⁻ decay.[6] In this

mode, a neutron is converted into a proton, with the emission of an electron (beta particle)

and an antineutrino. This decay path leads to the formation of Cerium-138 (¹³⁸Ce) and is

accompanied by the emission of a 788.7 keV gamma-ray.[1][5][6]

The long half-life of ¹³⁸La, combined with its decay to stable daughter products, forms the basis

of the La-Ce geochronometer, a valuable tool for dating ancient geological formations.[3]

Quantitative Data Summary
The decay characteristics of Lanthanum-138 are summarized in the table below. The half-life

values are a consensus from various experimental measurements.
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Parameter Value Reference

Half-Life (T₁/₂) (1.02 ± 0.01) x 10¹¹ years [2]

1.03 x 10¹¹ years [7]

1.05 x 10¹¹ years [4][5]

1.06 x 10¹¹ years [3][8]

Decay Constant (λ) 2.1534 x 10⁻¹⁹ s⁻¹ [9]

Natural Abundance 0.089% [7]

Decay Modes & Branching

Ratios

Electron Capture (EC) ~66.4% [6]

Beta-Minus (β⁻) Decay ~33.6% [6]

Daughter Isotopes

¹³⁸Ba (from EC) Stable [1][5]

¹³⁸Ce (from β⁻) Stable [1][5]

Major Gamma-Ray Emissions

From EC decay 1435.8 keV [1][5][6]

From β⁻ decay 788.7 keV [1][5][6]

Experimental Determination of the Half-Life
The extremely long half-life of ¹³⁸La makes its determination challenging. The primary and most

direct method employed is high-resolution gamma-ray spectrometry. This technique involves

the precise measurement of the activity of a known quantity of ¹³⁸La.

Generalized Experimental Protocol: Gamma-Ray
Spectrometry
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The following protocol is a generalized procedure based on established methods for the

radiometric analysis of long-lived radionuclides. Specific details may vary based on the exact

equipment and calibration standards used.

4.1.1. Sample Preparation

Source Material: A known mass of a high-purity lanthanum compound, such as lanthanum

nitrate (La(NO₃)₃) or lanthanum oxide (La₂O₃), is used. The chemical purity is crucial to avoid

interfering gamma-ray emissions from other radioactive isotopes.

Aqueous Solution: For a homogeneous sample geometry, the lanthanum compound is

dissolved in deionized water to create a solution of known concentration.

Sample Container: The solution is transferred to a well-defined and calibrated counting

geometry, such as a Marinelli beaker or a cylindrical vial, for which the detector efficiency

has been characterized. The container is sealed to prevent any loss of material.

4.1.2. Detector and Shielding

Detector: A high-purity germanium (HPGe) detector with high efficiency and excellent energy

resolution is required to distinguish the 788.7 keV and 1435.8 keV gamma-ray peaks of ¹³⁸La

from background radiation.

Shielding: The detector is housed in a low-background shield, typically made of lead, to

minimize the contribution of cosmic rays and naturally occurring radioactive materials in the

surrounding environment to the measured spectrum.

4.1.3. Detector Efficiency Calibration

Calibration Sources: The absolute full-energy peak efficiency of the HPGe detector for the

specific sample geometry is determined using calibrated radioactive sources. These sources

should emit gamma-rays with energies that bracket the energies of the ¹³⁸La gamma-rays.

Commonly used calibration standards include ¹⁵²Eu and ¹³³Ba.

Efficiency Curve: A calibration curve of efficiency versus energy is generated by fitting a

mathematical function to the measured efficiencies at the known energies of the calibration

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


sources. This curve is then used to interpolate the detector efficiency at 788.7 keV and

1435.8 keV.

Volume Source Correction: Since the lanthanum solution is a voluminous source, corrections

for the geometry and self-attenuation of the gamma-rays within the sample matrix must be

applied. This can be achieved through mathematical modeling or by using a calibration

source with the same geometry and a matrix of similar density.

4.1.4. Data Acquisition

Long Counting Times: Due to the low specific activity of ¹³⁸La, the gamma-ray spectrum of

the lanthanum sample is acquired for an extended period, often several days to weeks, to

obtain statistically significant counts in the full-energy peaks.

Background Measurement: A background spectrum is acquired for a similar duration with an

empty, identical sample container to identify and quantify the background radiation in the

vicinity of the detector.

4.1.5. Data Analysis and Half-Life Calculation

Peak Area Determination: The net count rate (counts per second) in the 788.7 keV and

1435.8 keV full-energy peaks is determined from the sample's gamma-ray spectrum after

subtracting the background spectrum.

Activity Calculation: The activity (A) of ¹³⁸La in the sample is calculated for each gamma-ray

peak using the following formula:

A = C / (ε * Iγ)

where:

C is the net count rate (counts/s)

ε is the absolute detector efficiency at the gamma-ray energy

Iγ is the gamma-ray emission probability (branching ratio)
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Calculation of the Number of ¹³⁸La Atoms: The number of ¹³⁸La atoms (N) in the sample is

calculated based on the known mass of the lanthanum compound, its chemical formula, the

natural abundance of ¹³⁸La (0.089%), and Avogadro's number.

Half-Life Determination: The half-life (T₁/₂) is then calculated from the fundamental

radioactive decay equation:

A = λN = (ln(2) / T₁/₂) * N

Rearranging for the half-life gives:

T₁/₂ = (ln(2) * N) / A

Visualizations
Decay Scheme of Lanthanum-138

Decay Scheme of Lanthanum-138

¹³⁸La (T₁/₂ = 1.02 x 10¹¹ y)

¹³⁸Ba (Stable)

 Electron Capture
(~66.4%)

+ γ (1435.8 keV)

¹³⁸Ce (Stable)

 β⁻ Decay
(~33.6%)

+ γ (788.7 keV)

Click to download full resolution via product page

Caption: Decay pathways of Lanthanum-138.

Experimental Workflow for Half-Life Determination

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b101452?utm_src=pdf-body
https://www.benchchem.com/product/b101452?utm_src=pdf-body-img
https://www.benchchem.com/product/b101452?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for ¹³⁸La Half-Life Determination by Gamma Spectrometry
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Caption: Experimental workflow for ¹³⁸La half-life measurement.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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